Cas no 36520-93-1 (2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol)
36520-93-1 structure
Product Name:2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol
CAS No:36520-93-1
MF:C26H44N2O2
MW:416.63976764679
CID:1478988
PubChem ID:64308
Update Time:2025-04-21
2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol
- BRN 2888140
- AC1L20WO
- CTK4H6569
- 2,2'-(1,1'-Biadamantane-3,3'-diyl)bis(methylimino)diethanol
- LS-66483
- AG-F-27255
- Ethanol, 2,2'-(1,1'-biadamantane-3,3'-diyl)bis(methylimino)di-
- BRN 2888140; AC1L20WO; CTK4H6569; 2,2'-(1,1'-Biadamantane-3,3'-diyl)bis(methylimino)diethanol; LS-66483; AG-F-27255; Ethanol, 2,2'-(1,1'-biadamantane-3,3'-diyl)bis(methylimino)di-;
- 36520-93-1
- DTXSID00957823
- 2,2'-[[1,1'-Bi(tricyclo[3.3.1.1~3,7~]decane)]-3,3'-diylbis(methylazanediyl)]di(ethan-1-ol)
-
- Inchi: 1S/C26H44N2O2/c1-27(3-5-29)25-13-19-7-20(14-25)10-23(9-19,17-25)24-11-21-8-22(12-24)16-26(15-21,18-24)28(2)4-6-30/h19-22,29-30H,3-18H2,1-2H3
- InChI Key: HFBVTKIGNOOOLK-UHFFFAOYSA-N
- SMILES: OCCN(C)C12CC3CC(C1)CC(C3)(C2)C12CC3CC(CC(C3)(C1)N(C)CCO)C2
Computed Properties
- Exact Mass: 416.34052
- Monoisotopic Mass: 416.34027865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 46.9Ų
Experimental Properties
- PSA: 46.94
2-[[3-[3-[2-hydroxyethyl(methyl)amino]-1-adamantyl]-1-adamantyl]-methylamino]ethanol Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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